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Cat. No.: B150150 Get Quote

An In-depth Technical Guide on the Physical Properties of Propan-2-yl 2-hydroxybenzoate

Introduction
Propan-2-yl 2-hydroxybenzoate, commonly known as isopropyl salicylate, is an organic ester

formed from the condensation of salicylic acid and isopropyl alcohol.[1][2] It is a colorless to

very slightly yellow liquid recognized for its characteristic "green," vegetal, and floral odor.[3][4]

[5] This compound finds its primary applications in the fragrance and cosmetic industries as a

scent ingredient in perfumes, lotions, and other personal care products.[2] For researchers,

scientists, and professionals in drug development, a thorough understanding of its physical

properties is crucial for formulation, quality control, and safety assessment. This guide provides

a detailed overview of the key physical characteristics of isopropyl salicylate, methodologies

for their determination, and a workflow for its synthesis and purification.

Quantitative Physical Properties
The physical properties of propan-2-yl 2-hydroxybenzoate are summarized in the table below.

These values have been compiled from various chemical databases and scientific literature to

provide a comprehensive and comparative overview.
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Physical Property Value Conditions

Molecular Formula C₁₀H₁₂O₃

Molecular Weight 180.20 g/mol

Appearance
Clear, colorless to very slightly

yellow liquid

Boiling Point 237-238 °C @ 760 mmHg

122 °C @ 18 mmHg

Density 1.06 - 1.09 g/cm³ @ 20-25 °C

Refractive Index 1.5085 - 1.5115 @ 20 °C

Flash Point 96.11 °C (205 °F) Closed Cup

Vapor Pressure 0.024 mmHg @ 25 °C (estimated)

Solubility Sparingly soluble in water

Soluble in alcohol and oils

Slightly soluble in chloroform

and ethyl acetate

logP (o/w) 3.386 (estimated)

pKa 8.37 ± 0.30 (Predicted)

Experimental Protocols
The accurate determination of the physical properties of propan-2-yl 2-hydroxybenzoate

necessitates a pure sample. The following section outlines the experimental protocols for its

synthesis and the subsequent measurement of its key physical characteristics.

Synthesis of Propan-2-yl 2-hydroxybenzoate via Fischer
Esterification
Propan-2-yl 2-hydroxybenzoate is typically synthesized through the Fischer esterification of

salicylic acid with isopropanol, using a strong acid catalyst such as sulfuric acid.[6]
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Materials:

Salicylic acid

Isopropanol (propan-2-ol)

Concentrated sulfuric acid

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Distilled water

Procedure:

In a round-bottom flask, combine salicylic acid and an excess of isopropanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Set up the apparatus for reflux and heat the mixture for a specified duration (e.g., 1.5-4

hours) to allow the esterification to proceed.[6]

After cooling, transfer the reaction mixture to a separatory funnel.

Wash the mixture with distilled water to remove the excess isopropanol and sulfuric acid.

Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution until

effervescence ceases. This will also remove unreacted salicylic acid.[6]

Separate the organic layer, which contains the crude isopropyl salicylate.

Dry the organic layer over anhydrous magnesium sulfate and then filter.

Purify the crude ester by vacuum distillation to obtain pure propan-2-yl 2-hydroxybenzoate.

[3][4]

Determination of Physical Properties
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Boiling Point: The boiling point is determined during the final purification step of vacuum

distillation. By recording the temperature at which the liquid boils under a specific, reduced

pressure, the boiling point can be accurately measured.[3][4] The boiling point at atmospheric

pressure can be extrapolated from this data.

Density: The density of the purified liquid ester is measured using a pycnometer or a digital

density meter at a controlled temperature (e.g., 20°C). The mass of a known volume of the

substance is determined, and the density is calculated.[3][7]

Refractive Index: The refractive index is measured using a refractometer, typically an Abbé

refractometer. A few drops of the purified liquid are placed on the prism, and the refractive

index is read at a specified temperature (e.g., 20°C) and wavelength (usually the sodium D-

line, 589 nm).[3][8]

Flash Point: The flash point is determined using a closed-cup flash-point tester. The sample is

heated at a controlled rate, and an ignition source is periodically introduced into the vapor

space above the liquid. The flash point is the lowest temperature at which the vapors ignite.[5]

[9]

Solubility: The solubility is determined by adding a small amount of propan-2-yl 2-

hydroxybenzoate to various solvents (water, ethanol, oils, etc.) in test tubes.[1][4] The mixture

is agitated, and the solubility is observed qualitatively (e.g., soluble, sparingly soluble,

insoluble). For quantitative measurement, a saturated solution is prepared, and the

concentration of the dissolved ester is determined.

Visualizations
The following diagram illustrates the experimental workflow for the synthesis and purification of

propan-2-yl 2-hydroxybenzoate.
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Caption: Synthesis and Purification Workflow for Propan-2-yl 2-hydroxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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